Cas no 1361832-20-3 (Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetate)

• Product Name: Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetate
• CAS No: 1361832-20-3
• MF: C₁₁H₁₄F₂N₂O₂
• MW: 244.237869739532
• CID: 4932851
• Update Time: 2025-06-09

Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetate

• Inchi： 1S/C11H14F2N2O2/c1-6-3-7(5-14)8(4-9(16)17-2)15-10(6)11(12)13/h3,11H,4-5,14H2,1-2H3
• InChI Key： VJMAOXVKXVMJPH-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C=C(CN)C(CC(=O)OC)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 264
• XLogP3: 0.6
• Topological Polar Surface Area: 65.2

Additional information on Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetate

Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetate (CAS No. 1361832-20-3): A Comprehensive Overview

Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetate, identified by its CAS number 1361832-20-3, is a compound of significant interest in the field of chemical and biomedical research. This compound belongs to the pyridine family, a heterocyclic aromatic organic compound characterized by a nitrogen atom within its ring structure. The presence of various functional groups, including an amine, a difluoromethyl group, and an acetate moiety, makes this molecule a versatile candidate for further investigation in drug discovery and synthetic chemistry.

The structural features of Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetate contribute to its unique chemical properties and potential biological activities. The amine group (-NH₂) can participate in hydrogen bonding, enhancing its solubility in polar solvents and facilitating interactions with biological targets. The difluoromethyl group (-CF₂) is known to modulate the electronic properties of molecules, often improving metabolic stability and binding affinity. Additionally, the acetate group (-COOCH₃) provides a polar functional group that can influence the compound's pharmacokinetic behavior.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential applications in pharmaceuticals, agrochemicals, and material science. Specifically, Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetate has shown promise in preliminary studies as a building block for more complex molecules with enhanced therapeutic potential.

One of the most compelling aspects of this compound is its utility in medicinal chemistry. The combination of an amine and a difluoromethyl group creates a framework that can be readily modified to target specific biological pathways. For instance, researchers have utilized similar scaffolds to develop inhibitors of enzymes involved in cancer metabolism and inflammation. The acetate moiety further allows for derivatization through ester hydrolysis or transesterification reactions, providing additional flexibility in drug design.

The synthesis of Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetate involves multi-step organic reactions that highlight the compound's synthetic accessibility. Key steps typically include condensation reactions to form the pyridine ring, followed by functional group transformations to introduce the amine, difluoromethyl, and acetate groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity.

The pharmacological profile of Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetate is under active investigation by research teams worldwide. Preclinical studies have demonstrated its potential as an intermediate in the development of novel therapeutic agents. For example, derivatives of this compound have been tested for their ability to modulate neurotransmitter receptors, which could lead to new treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease.

The impact of fluorination on the biological activity of pyridine derivatives cannot be overstated. The introduction of fluorine atoms into molecular structures often enhances binding affinity to biological targets due to changes in electronic distribution and steric effects. In the case of Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetate, the difluoromethyl group is strategically positioned to interact with key residues in protein binding pockets, improving drug-like properties.

The versatility of this compound also extends to its applications in material science. Pyridine derivatives are known for their role in designing advanced materials such as liquid crystals and organic semiconductors. The presence of multiple functional groups allows for fine-tuning of material properties, making Methyl 5-(aminomethy1)-2-(difluoromethy1)-3-methy1pyridine-6-acetate a valuable candidate for innovative material development.

In conclusion, Methyl 5-(aminomethy1)-2-(difluoromethy1)-3-methy1pyridine-6-acetate (CAS No. 1361832-20-3) represents a promising compound with diverse applications in pharmaceuticals and material science. Its unique structural features and synthetic accessibility make it an attractive scaffold for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this will play a crucial role in advancing therapeutic interventions and technological innovations.